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Compound of Interest

Fumaric Acid Monomethyl Ester-
Compound Name:

d5
CAS No.: 1616345-45-9
Cat. No.: B570542

Get Quote

Executive Summary: The Isotopic Anchor

In the development of immunomodulatory therapies for Multiple Sclerosis (MS) and Psoriasis,
Monomethyl Fumarate (MMF) serves as the bioactive executioner of the prodrug Dimethyl
Fumarate (DMF).[1][2] HowevVer, the rapid hydrolysis of DMF and the ubiquity of endogenous
fumarates create a volatile analytical landscape.

Fumaric Acid Monomethyl Ester-d5 (MMF-d5) is the critical stable isotope-labeled internal
standard (SIL-IS) required to navigate this complexity. It provides the mass-shift necessary to
differentiate exogenous therapeutic levels from background noise and corrects for the
significant matrix effects inherent in plasma esterase-rich environments.

This guide details the physicochemical properties, validated LC-MS/MS methodologies, and
metabolic context for utilizing MMF-d5 in high-stakes pharmacokinetic (PK) and
pharmacodynamic (PD) research.

Chemical Profile & Stability
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To ensure analytical rigor, the internal standard must mimic the analyte's behavior without

interfering with its detection. MMF-d5 offers a +5 Da mass shift, ideal for avoiding "cross-talk”

with the native MMF M+1 or M+2 natural isotopes.

Physicochemical Specifications

Property

Specification

Technical Note

Chemical Name

Monomethyl Fumarate-d5

Also: Fumaric Acid Methyl
Ester-d5

CAS Number

1616345-45-9

Specific to the d5 isotopologue

Methyl group (

Molecular Formula CsHDsOa4 ) + Alkene backbone (
)
Molecular Weight ~135.13 g/mol Native MMF is ~130.10 g/mol

Isotopic Purity

> 99 atom % D

Essential to prevent
contribution to the native

channel

Solubility

Methanol, DMSO, Acetonitrile

Stock solutions typically

prepared in MeOH

pKa

~3.0 (Carboxylic acid)

lonizes efficiently in Negative
ESI mode

Structural Visualization

The d5-labeling is strategically placed on the methyl ester group (

) and the fumarate backbone (

). This ensures the label is retained during the primary ionization event but distinct enough to
separate from endogenous interferences.

Metabolic Context: The DMF-MMF Axis
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Understanding the biological fate of MMF is a prerequisite for designing the analytical assay.
MMF-d5 is used to quantify the flux through the following pathway.

Pathway Diagram

The following diagram illustrates the hydrolysis of the prodrug DMF into MMF, its activation of
the Nrf2 antioxidant pathway, and its eventual clearance via the TCA cycle.
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Figure 1: The metabolic trajectory of Dimethyl Fumarate. MMF-d5 serves as the analytical
anchor to quantify the bioactive MMF species amidst rapid systemic clearance.

Validated LC-MS/MS Protocol

This section outlines a "Gold Standard" protocol for quantifying MMF in human plasma. The
method utilizes Negative Electrospray lonization (ESI-), capitalizing on the carboxylic acid
moiety for superior sensitivity.

Sample Preparation (Solid Phase Extraction)

Direct protein precipitation (PP) is often insufficient due to the high polarity of fumarates. Solid
Phase Extraction (SPE) is recommended to remove phospholipids that cause ion suppression.

Reagents:

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b570542/docs?utm_src=pdf-body-img#technical-guide-fumaric-acid-monomethyl-ester-d5-in-metabolic-profiling-bioanalysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570542?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Matrix: Human Plasma (K2-EDTA or NaF/K-Oxalate). Note: NaF is crucial to inhibit esterases
if DMF presence is suspected.

IS Working Solution: MMF-d5 at 500 ng/mL in 50% Methanol.

Protocol Steps:

Aliquot: Transfer 100 uL of plasma into a 96-well plate.
IS Addition: Add 20 pL of MMF-d5 working solution. Vortex for 30s.
Acidification: Add 200 pL of 0.1% Formic Acid (aq) to disrupt protein binding.

SPE Loading: Condition SPE plate (e.g., Strata-X or HLB) with MeOH then Water. Load
sample.

Wash: Wash with 5% Methanol in Water (removes salts/proteins).
Elution: Elute with 100% Acetonitrile.

Reconstitution: Evaporate to dryness under N2 at 40°C. Reconstitute in Mobile Phase (100
pL).

LC-MS/MS Conditions

Instrument: Triple Quadrupole MS (e.g., Sciex 4000/6500 or Waters TQ-XS). Chromatography:

Column: C18 Reverse Phase (e.g., Phenomenex Kinetex 2.6um C18, 50 x 2.1 mm).
Mobile Phase A: 0.1% Formic Acid in Water.[3][4]
Mobile Phase B: Acetonitrile.[3][5]

Gradient: Isocratic elution (30% A/ 70% B) is often sufficient due to MMF's polarity, or a fast
gradient from 10% to 90% B over 3 minutes.

Flow Rate: 0.4 — 0.6 mL/min.
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Mass Spectrometry Parameters (Negative Mode): The carboxylic acid group deprotonates
easily, forming [M-H]~.

Precursor lon Product lon Collision
Analyte Dwell (ms)
(m/z) (m/z) Energy (eV)

85.0 (Loss of

MMF (Native) 129.0 ([M-H]?) -15 100
CO2)
89.0 (Loss of

MMF-d5 (IS) 134.0 ([M-H]?) -15 100
CO2)

Note: The transition 129 -> 59 (acetate fragment) is a secondary qualifier.

Analytical Workflow Diagram
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Figure 2: Step-by-step bioanalytical workflow ensuring precise quantification via Isotopic
Dilution.
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Critical Technical Considerations
Matrix Effects & lon Suppression

Fumarates elute relatively early on reverse-phase columns, placing them in the "danger zone"
for ion suppression caused by unretained salts and polar plasma components.

e Solution: MMF-d5 co-elutes exactly with MMF. Any suppression affecting the analyte affects
the IS equally. The ratio (

) remains constant, validating the accuracy of the measurement.

Stability & Ex Vivo Hydrolysis

While MMF is the stable metabolite, residual DMF in patient samples can continue to hydrolyze
after blood draw.

e Protocol Requirement: Blood collection tubes must contain Sodium Fluoride (NaF) or be kept
strictly on ice to inhibit esterase activity immediately.

« MMF-d5 Stability: The deuterated standard is stable in frozen plasma (-20°C) for at least 6
months, but stock solutions in methanol should be refreshed monthly to prevent methylation
artifacts.

Cross-Talk Verification

Before running clinical samples, a "Blank + IS" sample must be injected.

e Requirement: The signal in the native MMF channel (129->85) must be < 20% of the LLOQ
(Lower Limit of Quantification) when only MMF-d5 is present. High isotopic purity (>99%)
prevents false positives in the analyte channel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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